Cas no 652-12-0 (Tetrafluorophthalic Anhydride)
Tetrafluorophthalic Anhydride (TFPA) is a fluorinated aromatic anhydride with the molecular formula C₈F₄O₃. It is widely used as a key intermediate in the synthesis of high-performance polymers, such as polyimides and epoxy resins, due to its enhanced thermal stability, chemical resistance, and low dielectric properties. The incorporation of fluorine atoms imparts superior hydrophobicity and oxidative resistance, making TFPA particularly valuable in advanced electronic and aerospace applications. Its reactivity with amines and alcohols facilitates the production of thermally stable, flame-retardant materials. TFPA's structural rigidity and electron-withdrawing characteristics also contribute to its utility in specialty coatings and adhesives requiring extreme environmental durability.
Tetrafluorophthalic Anhydride structure
Product Name:Tetrafluorophthalic Anhydride
CAS No:652-12-0
MF:C8F4O3
MW:220.077416419983
MDL:MFCD00039697
CID:39420
PubChem ID:69545
Update Time:2025-06-23
Tetrafluorophthalic Anhydride Chemical and Physical Properties
Names and Identifiers
-
- 4,5,6,7-Tetrafluoroisobenzofuran-1,3-dione
- Tetrafluorophathlic Anhydride
- 3,4,5,6-TETRAFLUOROPHTHALIC ANHYDRIDE
- 4,5,6,7-tetrafluoro-2-benzofuran-1,3-dione
- Tetrafluorophthalic Anhydride
- Phthalicanhydride, tetrafluoro- (6CI,7CI,8CI)
- 3,4,5,6-Tetrafluorophthalic anhydride 98%
- 3,4,5,6-Tetrafluorophthalicanhydride98%
- 3-[[4-chloro-6-[3-(triethylammonio)propylamino]-1,3,5-triazin-2-yl]amino]propyl-triethylammonium diiodide
- 4,5,6,7-Tetrafluoro-1,3-dihydroisobenzofuran-1,3-dione
- 3,4,5,6-Tetrafluorophtlic anhydride
- FT-0632749
- InChI=1/C8F4O3/c9-3-1-2(8(14)15-7(1)13)4(10)6(12)5(3)1
- BJDDKZDZTHIIJB-UHFFFAOYSA-N
- AC-12288
- T2381
- EN300-1709294
- Tetrafluorophthalicanhydride
- NS00042684
- FT-0632750
- AKOS005257989
- 652-12-0
- 52-12-0
- MFCD00039697
- tetrafluoro-1,3-dihydro-2-benzofuran-1,3-dione
- Tetrafluorophthalic anhydride, 97%
- SCHEMBL335922
- SY050451
- Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-16-chloro-11,17-dihydroxy-,(11b,16b)-(9ci)
- 1,3-isobenzofurandione, 4,5,6,7-tetrafluoro-
- CHEMBL2270551
- DTXSID30215504
- EINECS 211-485-5
- 4,5,6,7-TetrafluoroPhthalic Anhydride
- W-104803
- DS-5861
- DB-054775
-
- MDL： MFCD00039697
- Inchi： 1S/C8F4O3/c9-3-1-2(8(14)15-7(1)13)4(10)6(12)5(3)11
- InChI Key： BJDDKZDZTHIIJB-UHFFFAOYSA-N
- SMILES： FC1=C(C(=C(C2C(=O)OC(C=21)=O)F)F)F
Computed Properties
- Exact Mass: 219.97800
- Monoisotopic Mass: 219.978357
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 43.4
Experimental Properties
- Color/Form: White powder
- Density: 1.843
- Melting Point: 92.0 to 96.0 deg-C
- Boiling Point: 332.6 °C at 760 mmHg
- Flash Point: 149.9 °C
- Refractive Index: 1.38
- Solubility: Soluble in most organic solvents and acetic acid.
- PSA: 43.37000
- LogP: 1.55360
- Solubility: Not determined
- Sensitiveness: Moisture Sensitive
Tetrafluorophthalic Anhydride Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： R36/37/38
- Safety Instruction： S37/39-S26
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
- Storage Condition：Store at 4°C,-4At ℃Store…Better
- HazardClass：IRRITANT, MOISTURE SENSITIVE
Tetrafluorophthalic Anhydride Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Tetrafluorophthalic Anhydride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 013867-1g |
3,4,5,6-Tetrafluorophthalic anhydride |
652-12-0 | 95% | 1g |
￡26.00 | 2022-02-28 | |
| Fluorochem | 013867-5g |
3,4,5,6-Tetrafluorophthalic anhydride |
652-12-0 | 95% | 5g |
￡65.00 | 2022-02-28 | |
| Fluorochem | 013867-25g |
3,4,5,6-Tetrafluorophthalic anhydride |
652-12-0 | 95% | 25g |
￡245.00 | 2022-02-28 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T2381-5G |
Tetrafluorophthalic Anhydride |
652-12-0 | >95.0%(T) | 5g |
¥820.00 | 2024-04-16 | |
| Chemenu | CM191597-25g |
Tetrafluorophthalic anhydride |
652-12-0 | 95% | 25g |
$360 | 2021-06-17 | |
| Alichem | A019098103-25g |
4,5,6,7-Tetrafluoroisobenzofuran-1,3-dione |
652-12-0 | 95% | 25g |
$388.85 | 2023-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T92710-1g |
4,5,6,7-Tetrafluoroisobenzofuran-1,3-dione |
652-12-0 | 97% | 1g |
¥428.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T70400-1g |
4,5,6,7-Tetrafluoroisobenzofuran-1,3-dione |
652-12-0 | >95.0% | 1g |
¥88.0 | 2023-09-06 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T834822-25g |
Tetrafluorophthalic Anhydride |
652-12-0 | 97% | 25g |
1,499.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 339016-5G |
Tetrafluorophthalic Anhydride |
652-12-0 | 5g |
¥2058.54 | 2023-12-08 |
Tetrafluorophthalic Anhydride Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:652-12-0)Tetrafluorophthalic Anhydride
Order Number:A835015
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:32
Price ($):311.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:652-12-0)3,4,5,6-tetrafluorophthalic anhydride
Order Number:sfd15720
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tetrafluorophthalic Anhydride Related Literature
-
2. Organosilicon compounds. Part III. The preparation and properties of the 1,3-dimethyl-1,3-diphenyldisiloxanediolsA. W. P. Jarvie,A. Holt,J. Homer,H. J. Hickton J. Chem. Soc. B 1969 978
-
C.-Y. Chen,R. J. Le Fèvre J. Chem. Soc. B 1966 180
652-12-0 (Tetrafluorophthalic Anhydride) Related Products
- 652-39-1(3-Fluorophthalic anhydride)
- 59036-00-9(1,3-ISOBENZOFURANDIONE, 4-FLUORO-)
- 62172-90-1(Benzoic acid, 2,3,4,5-tetrafluoro-6-(methoxymethyl)-, methyl ester)
- 129321-44-4(1,2-Benzenedicarboxylic acid, 3,4,6-trifluoro-5-methyl-, dimethyl ester)
- 1024-59-5(3,4,5,6-tetrafluorophthalic acid dimethyl ester)
- 130129-51-0(1,3-Isobenzofurandione, 4,5,7-trifluoro-)
- 2211-82-7(7-fluoro-1(3H)-Isobenzofuranone)
- 652-40-4(4,7-Difluoro-1,3-isobenzofurandione (Technical Grade, ~90%))
- 15989-99-8(2,3,4,5,6-Pentafluorobenzoic Anhydride)
- 13719-80-7(Diethyl 3,4,5,6-tetrafluorophthalate)
